Cas no 1058740-88-7 (methyl 1-methyl-6-nitro-indazole-3-carboxylate)

• Product Name: methyl 1-methyl-6-nitro-indazole-3-carboxylate
• CAS No: 1058740-88-7
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 1092303
• PubChem ID: 59335127
• Update Time: 2025-04-20

methyl 1-methyl-6-nitro-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-6-nitro-1H-indazole-3-carboxylate
• methyl 1-methyl-6-nitroindazole-3-carboxylate
• AGN-PC-0CUUW8
• AK146756
• PB27279
• SureCN2848565
• methyl 1-methyl-6-nitro-indazole-3-carboxylate
• P12971
• MFCD21642035
• SY343198
• 1058740-88-7
• CS-0054650
• SCHEMBL2848565
• ZGTKFHNSAMTKIO-UHFFFAOYSA-N

• Inchi： 1S/C10H9N3O4/c1-12-8-5-6(13(15)16)3-4-7(8)9(11-12)10(14)17-2/h3-5H,1-2H3
• InChI Key： ZGTKFHNSAMTKIO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(=CC=2N(C)N=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.05930578g/mol
• Monoisotopic Mass: 235.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 400.6±25.0 °C at 760 mmHg
• Flash Point: 196.1±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1-methyl-6-nitro-indazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles